Cas no 2375274-15-8 (1-[(3-Chlorophenyl)methoxy]piperidin-4-one)

• Product Name: 1-[(3-Chlorophenyl)methoxy]piperidin-4-one
• CAS No: 2375274-15-8
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6547879
• PubChem ID: 145867404
• Update Time: 2025-06-10

1-[(3-Chlorophenyl)methoxy]piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2375274-15-8
• EN300-7437783
• Z3692508151
• 1-[(3-Chlorophenyl)methoxy]piperidin-4-one

• Inchi： 1S/C12H14ClNO2/c13-11-3-1-2-10(8-11)9-16-14-6-4-12(15)5-7-14/h1-3,8H,4-7,9H2
• InChI Key： MCHNVXYCIVSQAZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CON1CCC(CC1)=O

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-[(3-Chlorophenyl)methoxy]piperidin-4-one

1-[(3-Chlorophenyl)methoxy]piperidin-4-one: A Comprehensive Overview

1-[(3-Chlorophenyl)methoxy]piperidin-4-one, also known by its CAS number 2375274-15-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinones, which are six-membered ring structures containing one oxygen atom and a ketone group. The presence of the 3-chlorophenyl group attached via a methoxy bridge introduces unique electronic and steric properties, making this compound a valuable substrate for various applications.

The structure of 1-[(3-Chlorophenyl)methoxy]piperidin-4-one is characterized by a piperidinone ring with a substituted phenyl group. The methoxy linkage connects the piperidinone ring to the 3-chlorophenyl moiety, which imparts both electronic and steric effects. This compound is synthesized through a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of 1-[(3-Chlorophenyl)methoxy]piperidin-4-one is in drug discovery. The piperidinone scaffold is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 3-chlorophenyl substituent enhances the compound's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with intracellular targets. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a promising lead molecule for anti-cancer drug development.

In addition to its pharmacological applications, 1-[(3-Chlorophenyl)methoxy]piperidin-4-one has been explored for its potential in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use as a ligand in the synthesis of metal-organic frameworks (MOFs). These materials exhibit high surface areas and porosity, making them ideal candidates for gas storage and catalysis applications.

Recent research has also focused on the environmental fate and toxicity of 1-[(3-Chlorophenyl)methoxy]piperidin-4-one. Studies conducted under simulated environmental conditions have shown that the compound undergoes rapid degradation under UV light, reducing its persistence in aquatic systems. However, further investigations are required to fully understand its ecological impact and ensure its safe use in industrial applications.

In conclusion, 1-[(3-Chlorophenyl)methoxy]piperidin-4-one (CAS No. 2375274-15-8) is a versatile compound with significant potential in multiple fields. Its unique structure, combined with advancements in synthetic methodologies and biological applications, positions it as an important tool for future research and development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.